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Compound of Interest

Compound Name: LP 12 hydrochloride

Cat. No.: B1139529 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of LP 12 hydrochloride, a potent and selective 5-HT7 receptor agonist,

using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure the

solution's stability, concentration accuracy, and integrity for use in various biological assays.

Compound Information and Properties
LP 12 hydrochloride is a potent agonist for the 5-HT7 serotonin receptor, exhibiting high

selectivity over other serotonin receptors like 5-HT1A and 5-HT2A, as well as the dopamine D2

receptor.[1][2] Proper preparation of stock solutions is the first critical step for obtaining reliable

and reproducible results in downstream experiments.

Table 1: Quantitative Data for LP 12 Hydrochloride
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Property Value References

IUPAC Name

N-(1,2,3,4-

tetrahydronaphthalen-1-yl)-6-

(4-(biphenyl-2-yl)piperazin-1-

yl)hexanamide;hydrochloride

[3]

Molecular Formula C₃₂H₃₉N₃O · HCl

Molecular Weight
518.13 g/mol (anhydrous

basis)

CAS Number 1185136-22-4 [1]

Appearance Off-white solid

Purity ≥98% (HPLC)

Solubility in DMSO Soluble up to 75 mM.

Storage (Powder)
Store at -20°C for up to 3

years.
[1]

Storage (DMSO Stock) Store at -80°C for up to 1 year. [1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing the LP 12 hydrochloride
stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing LP 12 hydrochloride stock solution.

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of LP 12 hydrochloride in

DMSO. This concentration is a common starting point for further serial dilutions to obtain final

working concentrations for cell-based assays or other experiments.

Materials and Equipment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1139529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LP 12 hydrochloride powder (≥98% purity)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to 0.1 mg)

Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)

Pipettors and sterile pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculation for 10 mM Stock Solution
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

/ 1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM x 1 mL x 518.13 g/mol / 1000

Mass (mg) = 5.18 mg

Step-by-Step Procedure
Preparation: Put on appropriate PPE. Ensure the work area is clean. Allow the LP 12
hydrochloride powder to equilibrate to room temperature before opening to prevent

condensation.

Weighing: Carefully weigh out the calculated mass (e.g., 5.18 mg) of the LP 12
hydrochloride powder and place it into a sterile microcentrifuge tube or cryogenic vial.

Dissolving:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/product/b1139529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution) to the vial

containing the powder.

Cap the vial securely.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A

clear solution should be obtained.

If dissolution is difficult, sonication for 5-10 minutes in a water bath can be beneficial.[1]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protected

cryogenic vials.

Storage: Label all aliquots clearly with the compound name, concentration, solvent, and date

of preparation. Store the aliquots upright in a freezer at -80°C.[1]

Mechanism of Action: 5-HT7 Receptor Signaling
Pathway
LP 12 is an agonist that activates the 5-HT7 receptor, a G-protein coupled receptor (GPCR).[4]

Activation primarily initiates two main signaling cascades as depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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